Cas no 1256561-87-1 (1-(bromomethyl)-1H-pyrazole)

• Product Name: 1-(bromomethyl)-1H-pyrazole
• CAS No: 1256561-87-1
• MF: C₄H₅BrN₂
• MW: 160.999899625778
• MDL: MFCD20627271
• CID: 5243100
• PubChem ID: 12248288
• Update Time: 2026-03-08

1-(bromomethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1H-pyrazole
• 1H-Pyrazole, 1-(bromomethyl)-

• MDL： MFCD20627271
• Inchi： 1S/C4H5BrN2/c5-4-7-3-1-2-6-7/h1-3H,4H2
• InChI Key： ZOFQCCDCAKRWSX-UHFFFAOYSA-N
• SMILES： BrCN1C=CC=N1

Computed Properties

• Exact Mass: 159.96361g/mol
• Monoisotopic Mass: 159.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(bromomethyl)-1H-pyrazole

Recent Advances in the Application of 1-(Bromomethyl)-1H-pyrazole (CAS: 1256561-87-1) in Chemical Biology and Pharmaceutical Research

1-(Bromomethyl)-1H-pyrazole (CAS: 1256561-87-1) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in medicinal chemistry, drug discovery, and chemical biology. This heterocyclic compound, characterized by a reactive bromomethyl group attached to a pyrazole ring, serves as a key building block for the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of kinase inhibitors, antimicrobial agents, and targeted covalent inhibitors, highlighting its importance in modern pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 1-(bromomethyl)-1H-pyrazole as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromomethyl group to introduce various pharmacophores, resulting in compounds with improved selectivity and potency against BTK, a target of significant interest in autoimmune diseases and B-cell malignancies. The study reported IC50 values in the low nanomolar range for several derivatives, underscoring the compound's potential in kinase inhibitor development.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described the incorporation of 1-(bromomethyl)-1H-pyrazole into novel quinolone hybrids. These hybrids exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The bromomethyl functionality allowed for efficient conjugation with the quinolone core, yielding compounds with minimum inhibitory concentrations (MICs) as low as 0.5 μg/mL against certain pathogens.

The compound's reactivity has also been exploited in chemical biology applications. A 2024 Nature Chemical Biology paper reported the development of activity-based probes (ABPs) using 1-(bromomethyl)-1H-pyrazole as a warhead for cysteine-targeting covalent inhibitors. These probes enabled the profiling of deubiquitinating enzymes (DUBs) in live cells, providing new insights into the ubiquitin-proteasome system. The study demonstrated that the bromomethyl group offers an optimal balance between reactivity and stability for such applications.

Recent synthetic methodology developments have focused on improving the accessibility of 1-(bromomethyl)-1H-pyrazole derivatives. A 2023 Organic Process Research & Development publication described a scalable, one-pot synthesis route with improved yield (85%) and purity (>99%) compared to traditional methods. This advancement is particularly significant for industrial-scale production, as it addresses previous challenges related to purification and stability of the compound.

Safety and handling considerations for 1-(bromomethyl)-1H-pyrazole have been the subject of recent investigations. A 2024 Chemical Health & Safety study characterized its stability under various storage conditions and recommended handling protocols. The findings suggest that while the compound is stable at -20°C under inert atmosphere, it requires careful handling due to its potential for skin and eye irritation, as well as its moisture sensitivity.

Looking forward, the unique properties of 1-(bromomethyl)-1H-pyrazole position it as a valuable tool in the development of next-generation therapeutics. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design and as a linker in antibody-drug conjugates (ADCs). The compound's versatility and the recent methodological advances in its synthesis and application suggest it will remain an important building block in pharmaceutical research for years to come.